Cas no 128439-44-1 (Phenol,3-[[2-[(dimethylamino)methyl]phenyl]sulfinyl]-)

• Product Name: Phenol,3-[[2-[(dimethylamino)methyl]phenyl]sulfinyl]-
• CAS No: 128439-44-1
• MF: C₁₅H₁₇NO₂S
• MW: 275.36598277092
• CID: 148072
• PubChem ID: 3080507
• Update Time: 2025-04-19

Phenol,3-[[2-[(dimethylamino)methyl]phenyl]sulfinyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol,3-[[2-[(dimethylamino)methyl]phenyl]sulfinyl]-
• 3-[2-[(dimethylamino)methyl]phenyl]sulfinylphenol
• N,N-Dimethyl-2-(3-hydroxyphenylthio)benzylamine S-oxide
• 3-{2-[(Dimethylamino)methyl]benzene-1-sulfinyl}phenol
• Phenol, 3-((2-(dimethylamino)methyl)phenyl)sulfinyl-
• BRN 4472587
• DTXSID00926135
• AKOS005066214
• 128439-44-1
• 3-((2-((Dimethylamino)methyl)phenyl)sulfinyl)phenol

• Inchi： 1S/C15H17NO2S/c1-16(2)11-12-6-3-4-9-15(12)19(18)14-8-5-7-13(17)10-14/h3-10,17H,11H2,1-2H3
• InChI Key： MWJJIXOSZBGGMU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)O)(C1C=CC=CC=1CN(C)C)=O

Computed Properties

• Exact Mass: 275.09811
• Monoisotopic Mass: 275.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 59.8Ų

Experimental Properties

• PSA: 40.54